Cas no 1126650-62-1 ([1-(diphenylmethyl)-3-fluoroazetidin-3-yl]methanol)

• Product Name: [1-(diphenylmethyl)-3-fluoroazetidin-3-yl]methanol
• CAS No: 1126650-62-1
• MF: C₁₇H₁₈FNO
• MW: 271.32932806015
• CID: 5272796
• Update Time: 2026-03-09

[1-(diphenylmethyl)-3-fluoroazetidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(diphenylmethyl)-3-fluoroazetidin-3-yl]methanol
• 1-(Diphenylmethyl)-3-fluoroazetidine-3-methanol

• Inchi： 1S/C17H18FNO/c18-17(13-20)11-19(12-17)16(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,16,20H,11-13H2
• InChI Key： SKMTWNVNSUZXQN-UHFFFAOYSA-N
• SMILES： FC1(CO)CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on [1-(diphenylmethyl)-3-fluoroazetidin-3-yl]methanol

Professional Introduction to [1-(diphenylmethyl)-3-fluoroazetidin-3-yl)methanol (CAS No. 1126650-62-1)

[1-(diphenylmethyl)-3-fluoroazetidin-3-yl)methanol] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1126650-62-1, belongs to the class of azetidine derivatives and features a fluoroazetidin moiety, which is known for its potential in modulating biological pathways. The presence of a diphenylmethyl group enhances its lipophilicity, making it a promising candidate for drug design and development.

The compound's molecular structure, characterized by a six-membered heterocyclic ring containing a fluorine atom, contributes to its distinct chemical behavior. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to influence metabolic stability, binding affinity, and overall pharmacokinetic properties. In the case of [1-(diphenylmethyl)-3-fluoroazetidin-3-yl)methanol], the fluorine substituent is strategically positioned to interact with biological targets, potentially enhancing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological receptors. Studies have suggested that the fluoroazetidin scaffold may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. The diphenylmethyl group further modulates these interactions by providing steric hindrance and improving solubility, making the compound more amenable for formulation into drug delivery systems.

In vitro studies have demonstrated the potential of [1-(diphenylmethyl)-3-fluoroazetidin-3-yl)methanol] as an anti-inflammatory agent. The compound has shown promising activity against key inflammatory markers by inhibiting the production of pro-inflammatory cytokines. This effect is attributed to its ability to modulate signaling pathways such as NF-κB, which are central to the inflammatory response. The structural features of this compound allow it to interact with specific residues in these pathways, thereby disrupting inflammatory cascades.

The pharmacokinetic profile of [1-(diphenylmethyl)-3-fluoroazetidin-3-yl)methanol] has been carefully evaluated through preclinical studies. The compound exhibits moderate bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. Additionally, its favorable solubility profile allows for formulation into various dosage forms, including oral tablets and injectable solutions, enhancing patient compliance and ease of administration.

One of the most intriguing aspects of this compound is its potential application in oncology research. Preliminary data indicate that [1-(diphenylmethyl)-3-fluoroazetidin-3-yl)methanol] can selectively inhibit the growth of certain cancer cell lines by targeting specific kinases involved in tumor proliferation. The fluorine atom in the molecule plays a crucial role in this process by enhancing binding affinity to these kinases. Further research is ongoing to elucidate the exact mechanisms of action and identify potential synergies with other therapeutic agents.

The synthesis of [1-(diphenylmethyl)-3-fluoroazetidin-3-yl)methanol] represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as azetidine ring formation and fluorination, which require precise control over reaction conditions. Advances in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, making it more accessible for further biological evaluation.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. [1-(diphenylmethyl)-3-fluoroazetidin-3-yl)methanol] exemplifies this collaborative approach, as it combines structural features derived from medicinal chemistry with insights from computational biology. This synergy has led to the identification of promising lead compounds that are now being tested in clinical trials.

The future prospects for [1-(diphenylmethyl)-3-fluoroazetidin-3-yl)methanol] are exciting and multifaceted. Ongoing research aims to optimize its pharmacological properties through structure-based drug design techniques. Additionally, explorations into novel formulations and delivery systems could enhance its therapeutic potential. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.